Cas no 1164-05-2 (Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-)

• Product name: Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-
• CAS No: 1164-05-2
• MF: C₁₉H₂₄O₄
• MW: 316.391466140747
• CID: 2895089

Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-

• Inchi： 1S/C19H24O4/c1-12-7-16(20-3)18(22-5)10-14(12)9-15-11-19(23-6)17(21-4)8-13(15)2/h7-8,10-11H,9H2,1-6H3
• InChI Key： ZRAINUOVGRPDBP-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=C(OC)C=C1C)C1=CC(OC)=C(OC)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-

Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-] (CAS No. 1164-05-2): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-] (CAS No. 1164-05-2) is a complex organic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural and functional properties. This compound, also known as bis(4,5-dimethoxy-2-methylphenyl)methane, belongs to the class of bisphenols and exhibits a rich chemical profile that makes it a valuable intermediate in various synthetic pathways. The presence of multiple functional groups, including methoxy and methyl substituents, contributes to its versatility in chemical reactions and applications.

The molecular structure of Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-] consists of two phenyl rings connected by a methylene bridge. Each phenyl ring is substituted with a methoxy group at the 4th and 5th positions and a methyl group at the 2nd position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it an interesting candidate for various chemical transformations. The compound's solubility in organic solvents such as ethanol, acetone, and dichloromethane further enhances its utility in synthetic chemistry.

In recent years, Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-] has been explored for its potential applications in pharmaceutical research. The methoxy and methyl groups on the phenyl rings can be selectively modified through various chemical reactions, such as etherification, alkylation, and oxidation. These modifications allow chemists to tailor the compound's properties for specific applications. For instance, the introduction of additional functional groups can enhance its bioactivity, making it a promising scaffold for drug discovery.

One of the most intriguing aspects of Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-] is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength. The methylene bridge connecting the two phenyl rings provides a stable backbone that can be further functionalized to create materials with tailored properties. These polymers have potential applications in industries ranging from electronics to aerospace.

Recent studies have also highlighted the compound's significance in medicinal chemistry. The dimethoxy and methyl substituents on the phenyl rings can interact with biological targets in unique ways. For example, derivatives of Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-] have been investigated for their potential anti-inflammatory and antioxidant properties. These studies suggest that further exploration of this compound could lead to the development of new therapeutic agents.

The synthesis of Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-] typically involves the condensation reaction between two appropriate aromatic aldehydes or ketones. This reaction is often catalyzed by acidic or basic conditions and can be optimized to achieve high yields and purity. The choice of starting materials and reaction conditions can significantly influence the final product's properties.

In conclusion, Benzene, 1,1'-methylenebis[4,5-dimethoxy-2-methyl-] (CAS No. 1164-05-2) is a versatile organic compound with numerous potential applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery and material science. As research continues to uncover new ways to utilize this compound, its importance in various scientific fields is likely to grow even further.